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Compound of Interest

Compound Name: Platinum rhodium

Cat. No.: B082538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Platinum-Rhodium

(Pt-Rh) catalysts in three-way catalytic converters (TWCs) for the abatement of harmful

emissions from vehicular exhaust. The document details the synergistic mechanism of Pt and

Rh, presents key performance data, and outlines detailed experimental protocols for catalyst

preparation and evaluation.

Introduction to Pt-Rh Three-Way Catalysis
Three-way catalysts are a cornerstone of modern gasoline vehicle emission control systems,

designed to simultaneously convert carbon monoxide (CO), unburnt hydrocarbons (HC), and

nitrogen oxides (NOx) into less harmful substances like carbon dioxide (CO₂), water (H₂O), and

nitrogen (N₂).[1][2] The combination of platinum and rhodium is critical to the efficacy of these

systems. Platinum is highly effective for the oxidation of CO and hydrocarbons, while rhodium

is the primary catalyst for the reduction of NOx.[3][4] The synergy between Pt and Rh

enhances the overall performance and durability of the catalyst, making the bimetallic system

more effective than either metal alone.[5][6]

The overall reactions occurring in a TWC are:

Oxidation of CO: 2CO + O₂ → 2CO₂ (catalyzed by Pt)

Oxidation of Hydrocarbons (e.g., Propene): 2C₃H₆ + 9O₂ → 6CO₂ + 6H₂O (catalyzed by Pt)
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Reduction of NOx: 2NO + 2CO → N₂ + 2CO₂ (catalyzed by Rh)

Performance Data of Pt-Rh Catalysts
The performance of a three-way catalyst is often evaluated by its "light-off temperature" (T₅₀),

which is the temperature at which 50% of a pollutant is converted.[1] A lower light-off

temperature indicates a more active catalyst, as it begins to control emissions sooner after the

engine starts. The following tables summarize typical performance data for Pt-Rh catalysts.

Table 1: Light-off Temperatures (T₅₀) for Pt, Rh, and Pt-Rh Catalysts

Catalyst Pollutant T₅₀ (°C) Reference

Pt-only CO 159 [1]

Rh-only CO 245 [1]

Pt-Rh CO ~150-200 [1]

Pt-only HC (Propene) ~250 [1]

Rh-only HC (Propene) <250 [1]

Pt-Rh HC (Propene) <250 [1]

Pt-only NO 253 [1]

Rh-only NO 253 [1]

Pt-Rh NO 247 [1]

Note: Performance can vary based on catalyst formulation, support material, and aging

conditions.

Table 2: Conversion Efficiencies at 500°C
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Catalyst Pollutant
Conversion
Efficiency (%)

Reference

Pt-only NO 70 [1]

Pt-Rh NO 91 [1]

Aged Pt-only NO 72 [7]

Aged Pt-Rh CO, HC, NO
High activity

maintained
[7]

Experimental Protocols
Catalyst Preparation: Incipient Wetness Impregnation
This method is commonly used to disperse precious metal precursors onto a high-surface-area

support material like γ-Al₂O₃, often doped with cerium oxide to improve oxygen storage

capacity.[1][8]

Materials:

γ-Al₂O₃ support (calcined)

H₂PtCl₆ solution (Platinum precursor)

Rh(NO₃)₃ solution (Rhodium precursor)

Deionized water

Drying oven

Calcination furnace

Procedure:

Support Preparation: Calcine the γ-Al₂O₃ support at a high temperature (e.g., 700°C for 4

hours) to ensure its stability and desired surface properties.[1]
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Pore Volume Determination: Determine the pore volume of the calcined support by

measuring the amount of water it can absorb.

Precursor Solution Preparation: Prepare an aqueous solution containing the desired

amounts of H₂PtCl₆ and Rh(NO₃)₃. The volume of this solution should be equal to the pore

volume of the support material to ensure complete absorption.

Impregnation: Add the precursor solution to the support material dropwise while continuously

mixing to ensure uniform distribution.

Drying: Dry the impregnated support in an oven at approximately 120°C for several hours to

remove the solvent.

Calcination: Calcine the dried catalyst in air at a high temperature (e.g., 500-700°C) for

several hours to decompose the precursors and form the active metal nanoparticles.[1]

Catalyst Performance Evaluation: Light-off Test
This test determines the light-off temperature (T₅₀) of the catalyst.[9]

Apparatus:

Fixed-bed flow reactor (e.g., quartz tube)

Furnace with temperature controller

Mass flow controllers for gas blending

Gas analyzer (e.g., FTIR or specific CO, HC, NOx analyzers)

Thermocouple

Procedure:

Catalyst Loading: Load a known amount of the catalyst into the reactor.

Pre-treatment (Degreening): Heat the catalyst under a controlled atmosphere (e.g.,

simulated exhaust gas at a specific air-fuel ratio, λ) to a high temperature (e.g., 550°C) for a
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set period (e.g., 1 hour) to stabilize the catalyst structure.[9]

Cooling: Cool the catalyst to a low starting temperature (e.g., 100°C) under an inert

atmosphere (e.g., N₂).[9]

Ramped Heating: Introduce a simulated exhaust gas mixture (containing CO, HC, NO, O₂,

H₂O, and a balance of N₂) over the catalyst.

Data Acquisition: Increase the temperature of the catalyst at a constant rate (e.g., 5°C/min)

while continuously measuring the concentrations of CO, HC, and NOx at the reactor outlet.

[9]

Data Analysis: Plot the conversion efficiency of each pollutant as a function of temperature.

The temperature at which 50% conversion is achieved is the light-off temperature (T₅₀).
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Caption: Mechanism of a Pt-Rh three-way catalytic converter.

Experimental Workflow for Catalyst Evaluation
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Caption: Workflow for catalyst preparation and performance testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b082538?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

